Cas no 1806994-13-7 (4-Bromo-2-cyano-5-(difluoromethyl)-3-methoxypyridine)

• Product Name: 4-Bromo-2-cyano-5-(difluoromethyl)-3-methoxypyridine
• CAS No: 1806994-13-7
• MF: C₈H₅BrF₂N₂O
• MW: 263.038907766342
• CID: 4860549
• Update Time: 2025-06-08

4-Bromo-2-cyano-5-(difluoromethyl)-3-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-cyano-5-(difluoromethyl)-3-methoxypyridine

• Inchi： 1S/C8H5BrF2N2O/c1-14-7-5(2-12)13-3-4(6(7)9)8(10)11/h3,8H,1H3
• InChI Key： GEHKKGBAKPTJDG-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C#N)N=CC=1C(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 243
• XLogP3: 2.2
• Topological Polar Surface Area: 45.9

Additional information on 4-Bromo-2-cyano-5-(difluoromethyl)-3-methoxypyridine

4-Bromo-2-cyano-5-(difluoromethyl)-3-methoxypyridine (CAS No. 1806994-13-7): A Key Intermediate in Modern Pharmaceutical Synthesis

4-Bromo-2-cyano-5-(difluoromethyl)-3-methoxypyridine, with the CAS number 1806994-13-7, is a highly versatile intermediate that has garnered significant attention in the field of pharmaceutical synthesis. This compound, characterized by its complex aromatic structure, serves as a crucial building block in the development of novel therapeutic agents. Its unique chemical properties make it particularly valuable in the synthesis of small molecules targeting various biological pathways.

The structural framework of 4-Bromo-2-cyano-5-(difluoromethyl)-3-methoxypyridine comprises a pyridine core substituted with multiple functional groups. The presence of a bromine atom at the 4-position, a cyano group at the 2-position, and a difluoromethyl group at the 5-position, along with a methoxy group at the 3-position, endows this compound with a high degree of reactivity and selectivity. These substituents not only facilitate diverse chemical transformations but also enhance the compound's binding affinity to biological targets.

In recent years, there has been a surge in research focused on developing new methodologies for incorporating fluorinated moieties into drug candidates. The difluoromethyl group in 4-Bromo-2-cyano-5-(difluoromethyl)-3-methoxypyridine is particularly noteworthy due to its ability to improve metabolic stability, binding affinity, and pharmacokinetic properties of pharmaceuticals. This has led to its extensive use in the synthesis of kinase inhibitors, antiviral agents, and anti-inflammatory drugs.

One of the most compelling applications of this compound is in the development of tyrosine kinase inhibitors (TKIs), which are widely used in the treatment of cancers and other chronic diseases. The bromine substituent at the 4-position allows for further functionalization via cross-coupling reactions, enabling the construction of more complex molecular architectures. For instance, Suzuki-Miyaura and Buchwald-Hartwig couplings can be employed to introduce aryl or heteroaryl groups, respectively, thereby expanding the scope of possible derivatives.

The cyano group at the 2-position provides another avenue for chemical manipulation. It can be reduced to an amine or converted into an ester or acid derivative, depending on the desired pharmacological profile. Additionally, the methoxy group at the 3-position can be modified through oxidation or demethylation reactions to alter electronic properties and influence receptor binding.

Recent advancements in computational chemistry have further highlighted the potential of 4-Bromo-2-cyano-5-(difluoromethyl)-3-methoxypyridine as a scaffold for drug discovery. Molecular modeling studies have demonstrated that this compound can effectively interact with various protein targets by optimizing its binding pocket through structural modifications. These insights have guided medicinal chemists in designing more potent and selective inhibitors.

The synthesis of 4-Bromo-2-cyano-5-(difluoromethyl)-3-methoxypyridine itself is an intricate process that requires precise control over reaction conditions. Typically, it involves multi-step sequences starting from commercially available pyridine derivatives. Key steps include halogenation, cyanation, fluoroalkylation, and methylation reactions. Each step must be carefully optimized to ensure high yield and purity.

In conclusion, 4-Bromo-2-cyano-5-(difluoromethyl)-3-methoxypyridine (CAS No. 1806994-13-7) is a cornerstone intermediate in modern pharmaceutical synthesis. Its unique structural features and reactivity make it an invaluable tool for medicinal chemists seeking to develop innovative therapeutic agents. As research continues to uncover new applications for this compound, its significance in drug discovery is likely to grow even further.